Cas no 1185320-07-3 (4-Bromo-1，3-(dimethyl-d6)-pyrazole)

• Product Name: 4-Bromo-1，3-(dimethyl-d6)-pyrazole
• CAS No: 1185320-07-3
• MF: C₅HD₆BrN₂
• MW: 181.06
• CID: 5144650
• PubChem ID: 45785309
• Update Time: 2024-11-05

4-Bromo-1，3-(dimethyl-d6)-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1,3-(dimethyl-d6)-pyrazole
• AKOS015944268
• F92444
• 1185320-07-3
• 4-Bromo-1，3-(dimethyl-d6)-pyrazole

• Inchi： 1S/C5H7BrN2/c1-4-5(6)3-8(2)7-4/h3H,1-2H3/i1D3,2D3
• InChI Key： UESOBPUTZLYSGI-WFGJKAKNSA-N
• SMILES： N1(C([2H])([2H])[2H])C=C(Br)C(C([2H])([2H])[2H])=N1

Computed Properties

• Exact Mass: 180.01692g/mol
• Monoisotopic Mass: 180.01692g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 86.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 17.8Ų